Cas no 2168778-38-7 (5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one)

• Product Name: 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one
• CAS No: 2168778-38-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5184066
• Update Time: 2025-07-02

5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidin-8(5H)-one, 6,7-dihydro-
• 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one

• Inchi： 1S/C7H7N3O/c11-7-6-5(1-2-9-7)3-8-4-10-6/h3-4H,1-2H2,(H,9,11)
• InChI Key： NIUZVVDOSYWDSJ-UHFFFAOYSA-N
• SMILES： C1=NC=C2CCNC(=O)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one

Comprehensive Overview of 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one (CAS No. 2168778-38-7): Structure, Applications, and Research Insights

The compound 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one (CAS No. 2168778-38-7) is a heterocyclic organic molecule featuring a fused pyridine-pyrimidine core. This structure is of significant interest in medicinal chemistry due to its potential as a scaffold for drug discovery. The pyrido[3,4-d]pyrimidine moiety is known for its versatility in binding to biological targets, making it a key focus in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its applications in oncology, neurodegenerative diseases, and anti-inflammatory therapies.

In recent years, the demand for novel heterocyclic compounds like 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. The compound's unique molecular framework allows for structural modifications that enhance selectivity and efficacy. For instance, its hydrogen-bonding sites and aromatic stacking properties are critical for interactions with enzymes and receptors, a topic frequently searched in academic and industrial forums.

One of the most discussed applications of CAS No. 2168778-38-7 is its role in cancer research. The pyrido-pyrimidine core mimics ATP-binding sites in kinases, making it a promising candidate for targeted cancer therapies. This aligns with the growing public interest in precision medicine and personalized treatment options. Additionally, its potential in neuroprotection has been highlighted in studies exploring neurodegenerative disorders like Alzheimer's and Parkinson's diseases.

The synthesis of 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one often involves multi-step reactions, including cyclization and oxidation processes. Researchers are optimizing these methods to improve yield and purity, addressing common queries about scalable synthesis and green chemistry alternatives. The compound's solubility and stability under physiological conditions are also key considerations for its pharmaceutical applicability.

Beyond therapeutics, CAS No. 2168778-38-7 is being investigated for its utility in material science. Its conjugated system and electron-rich nature make it a candidate for organic electronics, such as OLEDs and sensors. This interdisciplinary relevance has sparked discussions on platforms like LinkedIn and ResearchGate, where professionals debate its potential in next-generation technologies.

In summary, 5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-8-one represents a multifaceted compound with broad implications across drug development, biochemical research, and advanced materials. Its CAS No. 2168778-38-7 serves as a unique identifier for researchers navigating databases like PubChem and Reaxys. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in addressing some of today's most pressing health and technological challenges.